Cas no 1108668-03-6 (Ethyl 2-amino-5-cyanobenzoate)

• Product Name: Ethyl 2-amino-5-cyanobenzoate
• CAS No: 1108668-03-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD22480965
• CID: 1038325
• PubChem ID: 60008260
• Update Time: 2025-10-22

Ethyl 2-amino-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-cyanobenzoate
• AGN-PC-0D7X66
• AK100857
• ANW-69863
• CTK8C3245
• KB-252521
• EN300-2692554
• 1108668-03-6
• SY320122
• SCHEMBL15639611
• MFCD22480965
• DTXSID10733458
• A894837
• Ethyl2-amino-5-cyanobenzoate
• WTZCVXPQEHPHFP-UHFFFAOYSA-N

• MDL： MFCD22480965
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-5-7(6-11)3-4-9(8)12/h3-5H,2,12H2,1H3
• InChI Key： WTZCVXPQEHPHFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=CC=1N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-5-cyanobenzoate

Comprehensive Overview of Ethyl 2-amino-5-cyanobenzoate (CAS No. 1108668-03-6): Properties, Applications, and Market Insights

Ethyl 2-amino-5-cyanobenzoate (CAS No. 1108668-03-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring both amino and cyano functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀N₂O₂, and unique structural properties make it valuable for designing bioactive molecules. Researchers frequently search for "Ethyl 2-amino-5-cyanobenzoate synthesis" or "CAS 1108668-03-6 applications," reflecting its relevance in drug discovery pipelines.

The compound’s physicochemical properties include a molecular weight of 190.20 g/mol and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point (typically 120–125°C) and stability under ambient conditions facilitate handling in laboratory settings. The presence of both electron-donating (amino group) and electron-withdrawing (cyano group) substituents on the aromatic ring enables diverse reactivity patterns, a topic often explored in queries such as "functionalization of Ethyl 2-amino-5-cyanobenzoate."

In pharmaceutical applications, this compound acts as a precursor for heterocyclic scaffolds, particularly in the synthesis of quinazoline and benzimidazole derivatives. These motifs are pivotal in developing kinase inhibitors and antimicrobial agents, aligning with trending searches like "anticancer drug intermediates 2024." Recent studies highlight its role in optimizing solubility and bioavailability of target molecules, addressing a key challenge in medicinal chemistry.

The agrochemical sector leverages Ethyl 2-amino-5-cyanobenzoate to construct herbicidal and fungicidal compounds. Its cyano group enhances binding affinity to enzymatic targets in pests, a feature underscored in queries such as "cyanobenzoate derivatives in crop protection." With growing emphasis on sustainable agriculture, researchers investigate its potential in low-toxicity formulations, resonating with global trends like "green chemistry in agrochemicals."

Market dynamics for CAS 1108668-03-6 reflect increasing demand from Asia-Pacific regions, driven by expanding pharmaceutical R&D investments. Analytical reports correlate this trend with searches for "Ethyl 2-amino-5-cyanobenzoate suppliers" and "bulk pricing 2024." Regulatory compliance, including REACH and FDA guidelines, ensures its safe commercial use, a frequent concern for buyers verifying "CAS 1108668-03-6 safety data."

Innovative applications extend to material science, where the compound’s aromatic core contributes to designing organic semiconductors and photoactive polymers. This interdisciplinary relevance fuels searches like "cyanobenzoate-based electronic materials," particularly among developers of OLEDs and sensors. Its compatibility with cross-coupling reactions further supports tailored molecular architectures.

Quality control protocols for Ethyl 2-amino-5-cyanobenzoate emphasize HPLC purity (>98%) and spectroscopic validation (IR/NMR), critical for industrial procurement. Laboratories often reference "analytical methods for CAS 1108668-03-6" when standardizing workflows. Storage recommendations (cool, dry conditions under inert atmosphere) align with best practices for sensitive intermediates.

Emerging research explores its utility in catalysis and metal-organic frameworks (MOFs), responding to academic queries like "cyanobenzoate ligands in coordination chemistry." Such studies highlight its role in stabilizing transition-metal complexes for catalytic transformations, a hotspot in sustainable synthesis methodologies.

In summary, Ethyl 2-amino-5-cyanobenzoate (CAS No. 1108668-03-6) bridges multiple scientific domains, from life sciences to advanced materials. Its structural adaptability and commercial accessibility position it as a cornerstone in modern synthetic strategies, meeting evolving industrial and academic needs.